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Compound of Interest

Compound Name: Butaprost

CAS No.: 69648-38-0

Cat. No.: B1668087

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Butaprost is a synthetic analog of prostaglandin E2 (PGE2) that exhibits high selectivity as an

agonist for the E prostanoid receptor 2 (EP2). This selectivity makes it a valuable

pharmacological tool for investigating the diverse physiological and pathophysiological roles of

the EP2 receptor, distinguishing its functions from those of other prostanoid receptors. The EP2

receptor is implicated in a wide range of biological processes, including inflammation,

vasodilation, intraocular pressure regulation, and neurotransmission.[1][2][3][4] Consequently,

butaprost is frequently employed in preclinical studies to explore the therapeutic potential of

targeting the EP2 receptor for various conditions. This technical guide provides a

comprehensive overview of the chemical structure, properties, pharmacology, and experimental

applications of butaprost.

Chemical Structure and Properties
Butaprost is a prostanoid, characterized by a cyclopentane ring with two aliphatic side chains.

[5] Its chemical structure is fundamental to its selective interaction with the EP2 receptor.
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Table 1: Chemical Identification of Butaprost

Identifier Value

IUPAC Name

methyl 7-[(1R,2R,3R)-3-hydroxy-2-[(E,4R)-4-

hydroxy-4-(1-propylcyclobutyl)but-1-enyl]-5-

oxocyclopentyl]heptanoate[5]

CAS Number 69648-38-0[5]

Molecular Formula C24H40O5[5]

Molecular Weight 408.6 g/mol [5]

PubChem CID 5311035[5]

Canonical SMILES
CCCC1(CCC1)C(C/C=C/C2C(CC(=O)C2CCCC

CCC(=O)OC)O)O

Table 2: Physicochemical Properties of Butaprost

Property Value

Physical Form Oil or solid powder[6][7]

Boiling Point 525.1±50.0 °C (Predicted)[7]

Density 1.105±0.06 g/cm3 (Predicted)[7]

Solubility
Soluble in DMSO, ethanol, and methyl acetate.

[8]

Storage
Recommended storage at -20°C for long-term

stability.[6][9]

Pharmacological Profile
Butaprost's primary mechanism of action is the selective activation of the EP2 receptor, a G-

protein coupled receptor (GPCR). The EP2 receptor is coupled to the Gs alpha subunit, and its

activation leads to the stimulation of adenylyl cyclase, resulting in an increase in intracellular

cyclic adenosine monophosphate (cAMP) levels.[6][10][11][12] This second messenger, cAMP,
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in turn, activates protein kinase A (PKA) and other downstream effectors, mediating the cellular

responses to EP2 receptor stimulation.[6][11]

Selectivity
The selectivity of butaprost for the EP2 receptor over other prostanoid receptors (EP1, EP3,

EP4, DP, FP, IP, and TP) is a key feature that enables its use in discerning the specific roles of

EP2-mediated signaling.[5][13]

Table 3: Pharmacological Activity of Butaprost at Prostanoid Receptors

Receptor Activity Value Species

EP2 Ki 2.4 µM[5][13] Murine

EP2 EC50 33 nM[5] Murine

EP2 EC50

106.4 ± 63 nM

(inhibition of

chemotaxis)[14]

Human

EP1 Less active[5][13] Murine

EP3 Less active[5][13] Murine

EP4 Less active[5][13] Murine

Note: The ester group of butaprost can be cleaved metabolically to its free acid form, which

exhibits a higher binding affinity for the EP2 receptor (Ki of 73 nM).[1][8]

Signaling Pathway
The activation of the EP2 receptor by butaprost initiates a well-defined signaling cascade. The

following diagram illustrates the canonical EP2 receptor signaling pathway.
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Butaprost-induced EP2 receptor signaling cascade.
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Experimental Protocols
Butaprost is a valuable tool in a variety of experimental settings. Below are detailed

methodologies for two common assays used to characterize the interaction of butaprost with

the EP2 receptor.

Radioligand Binding Assay (Competitive Inhibition)
This assay is used to determine the binding affinity (Ki) of butaprost for the EP2 receptor.

Objective: To measure the displacement of a radiolabeled ligand from the EP2 receptor by

unlabeled butaprost.

Materials:

Cell membranes expressing the human EP2 receptor.

Radiolabeled ligand (e.g., [3H]-PGE2).

Unlabeled butaprost.

Assay buffer (e.g., 10 mM Tris-HCl, 150 mM NaCl, pH 7.4).

Glass fiber filters.

Scintillation cocktail.

Scintillation counter.

Procedure:

Prepare a series of dilutions of unlabeled butaprost.

In a multi-well plate, incubate the cell membranes with a fixed concentration of the

radiolabeled ligand and varying concentrations of unlabeled butaprost.

Include control wells for total binding (radiolabeled ligand only) and non-specific binding

(radiolabeled ligand in the presence of a high concentration of unlabeled PGE2).
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Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach

equilibrium (e.g., 60 minutes).

Terminate the binding reaction by rapid filtration through glass fiber filters using a cell

harvester. This separates the membrane-bound radioligand from the free radioligand.

Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity

using a scintillation counter.

Calculate the specific binding at each concentration of butaprost by subtracting the non-

specific binding from the total binding.

Plot the percentage of specific binding against the logarithm of the butaprost concentration

to generate a competition curve.

Determine the IC50 value (the concentration of butaprost that inhibits 50% of the specific

binding of the radioligand).

Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is

the concentration of the radiolabeled ligand and Kd is its dissociation constant.

cAMP Accumulation Assay
This functional assay measures the ability of butaprost to stimulate the production of

intracellular cAMP, confirming its agonist activity at the EP2 receptor.

Objective: To quantify the increase in intracellular cAMP levels in response to butaprost
stimulation.

Materials:

Cells expressing the EP2 receptor (e.g., HEK293 or CHO cells).

Butaprost.

Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.
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Cell lysis buffer.

cAMP assay kit (e.g., ELISA, HTRF, or AlphaScreen).

Procedure:

Seed the cells in a multi-well plate and allow them to adhere overnight.

Pre-treat the cells with a PDE inhibitor for a short period (e.g., 30 minutes) to inhibit cAMP

breakdown.

Stimulate the cells with varying concentrations of butaprost for a defined time (e.g., 15-30

minutes) at 37°C.

Include control wells with vehicle only (basal cAMP level).

Lyse the cells to release the intracellular cAMP.

Measure the cAMP concentration in the cell lysates using a commercial cAMP assay kit

according to the manufacturer's instructions.

Plot the cAMP concentration against the logarithm of the butaprost concentration to

generate a dose-response curve.

Determine the EC50 value, which is the concentration of butaprost that produces 50% of

the maximal response.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for a competitive radioligand binding assay.
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Workflow for a competitive radioligand binding assay.

Conclusion
Butaprost serves as an indispensable research tool for the specific investigation of EP2

receptor-mediated signaling pathways and their physiological consequences. Its high selectivity

allows for the elucidation of the distinct roles of the EP2 receptor in health and disease,

providing a foundation for the development of novel therapeutic agents targeting this important

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1668087/docs?utm_src=pdf-body-img#butaprost-a-technical-guide-to-a-selective-ep2-receptor-agonist
https://www.benchchem.com/product/b1668087/docs?utm_src=pdf-body#butaprost-a-technical-guide-to-a-selective-ep2-receptor-agonist
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668087?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


prostaglandin receptor. This guide provides core technical information to aid researchers in the

effective utilization of butaprost in their experimental designs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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selective-ep2-receptor-agonist]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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